Cas no 32726-84-4 (rac-2-Amino Nicotine)

• Product Name: rac-2-Amino Nicotine
• CAS No: 32726-84-4
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• MDL: MFCD00540700
• CID: 314916
• PubChem ID: 249883
• Update Time: 2025-05-26

rac-2-Amino Nicotine Chemical and Physical Properties

Names and Identifiers

• 3-(1-Methylpyrrolidin-2-yl)pyridin-2-amine
• rac-2-Amino Nicotine
• 2-Pyridinamine,3-(1-methyl-2-pyrrolidinyl)-
• RAC 2-AMINO NICOTINE
• 3-(1-methylpyrrolidin-2-yl)pyridin-2-amine(SALTDATA: FREE)
• 3-(1-Methyl-pyrrolidin-2-yl)-pyridin-2-ylamine
• SR-01000406230-1
• 32726-84-4
• SB36616
• Nicotine, 2-amino-, (+-)-
• Oprea1_035600
• BS-37782
• BB 0261570
• IDI1_009268
• HMS1415P15
• CBDivE_000365
• NCIOpen2_000445
• Cambridge id 5103926
• MFCD00540700
• AKOS000365961
• J-018860
• (+-)-2-Aminonicotine
• SR-01000406230
• DTXSID40954391
• IFQQQYVVFJFUMU-UHFFFAOYSA-N
• 3-(1-Methyl-2-pyrrolidinyl)-2-pyridinylamine #
• IFLab1_001401
• 3-(1-Methyl-2-pyrrolidinyl)-2-pyridinylamine
• NSC68655
• Pyridine, 2-amino-3-(1-methylpyrrolidin-2-yl)-
• SCHEMBL7696569
• 6969-91-1
• NSC-68655
• EU-0068828
• 3-(1-Methyl-2-pyrrolidinyl-2-pyridinamine
• AKOS016344452
• BBL028746
• DB-393571
• 3-[(2S)-1-methylpyrrolidin-2-yl]pyridin-2-amine
• 3-(1-Methyl-2-pyrrolidinyl)-2-pyridinamine
• STL372910

• MDL： MFCD00540700
• Inchi： 1S/C10H15N3/c1-13-7-3-5-9(13)8-4-2-6-12-10(8)11/h2,4,6,9H,3,5,7H2,1H3,(H2,11,12)
• InChI Key： IFQQQYVVFJFUMU-UHFFFAOYSA-N
• SMILES： N1(C)CCCC1C1=CC=CN=C1N

Computed Properties

• Exact Mass: 177.12700
• Monoisotopic Mass: 177.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.111
• Boiling Point: 276.2°Cat760mmHg
• Flash Point: 120.9°C
• PSA: 42.15000
• LogP: 1.94960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on rac-2-Amino Nicotine

Rac-2-Amino Nicotine: A Comprehensive Overview

Rac-2-amino nicotine, also known by its CAS number 32726-84-4, is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound is a derivative of nicotine, a naturally occurring alkaloid found in the leaves of the tobacco plant (Nicotiana tabacum). The term "rac" in the name refers to the racemic mixture, which means it contains equal amounts of both enantiomers of the compound. Rac-2-amino nicotine has been studied for its potential applications in drug development, particularly in the areas of neuroprotection and addiction medicine.

Recent studies have highlighted the unique properties of rac-2-amino nicotine, particularly its ability to modulate nicotinic acetylcholine receptors (nAChRs) in the central nervous system. These receptors play a critical role in various physiological processes, including learning, memory, and pain perception. By targeting nAChRs, rac-2-amino nicotine has shown promise as a potential therapeutic agent for conditions such as Alzheimer's disease, Parkinson's disease, and chronic pain. Researchers have also explored its use as a tool for studying the mechanisms underlying nicotine addiction, which could lead to the development of more effective smoking cessation therapies.

One of the key advantages of rac-2-amino nicotine is its ability to cross the blood-brain barrier (BBB), allowing it to exert its effects directly within the central nervous system. This property makes it an attractive candidate for drug delivery systems targeting neurological disorders. Additionally, its amino group provides opportunities for further chemical modification, enabling researchers to design derivatives with enhanced pharmacokinetic properties or improved bioavailability.

From a synthetic perspective, rac-2-amino nicotine can be prepared through various routes, including nucleophilic substitution and reductive amination. These methods allow for precise control over the stereochemistry and purity of the final product. The synthesis of rac-2-amino nicotine has been optimized in recent years, with researchers focusing on improving yield and reducing reaction times. Such advancements have made it more accessible for preclinical studies and potential clinical trials.

In terms of market applications, rac-2-amino nicotine is primarily used in research settings as a tool compound for studying nAChR function and drug design. However, its potential therapeutic applications have sparked interest from pharmaceutical companies and academic institutions alike. The global market for nicotinic receptor agonists is growing rapidly, driven by increasing demand for innovative treatments for neurodegenerative diseases and addiction disorders.

Looking ahead, rac-2-amino nicotine represents a promising lead compound for drug discovery efforts. Its ability to modulate nAChRs without causing significant side effects makes it an ideal candidate for further investigation. As research continues to uncover new insights into its mechanism of action and therapeutic potential, rac-2-amino nicotine may play a pivotal role in advancing our understanding of neurological diseases and developing novel treatments.